![molecular formula C16H16N2O2 B1240899 N'-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methylidene]methanimidamide](/img/structure/B1240899.png)
N'-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methylidene]methanimidamide
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Overview
Description
N'-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methylidene]methanimidamide is a member of methoxybenzenes and a substituted aniline.
Scientific Research Applications
Stable Methanimine Synthon in Organic Chemistry : N-Methylidene[bis(trimethylsilyl)methyl]amine, a compound related to the methanimidamide class, acts as a stable methanimine synthon. It is used in [2+2] cycloadditions with ketenes to provide β-lactams in a single step, demonstrating its utility in organic synthesis (Palomo et al., 1997).
Schiff-base Ligands in Coordination Chemistry : Schiff-base ligands derived from similar compounds have been used to create cobalt and cadmium complexes. These complexes have shown biological activity against various bacterial strains, highlighting their potential in coordination chemistry and microbiology (Ahmed et al., 2013).
Structural and Hydrogen Bonding Studies : The structural characterization and hydrogen bonding attributes of o-hydroxy Schiff bases, closely related to methanimidamide compounds, have been studied using X-ray crystallography and DFT calculations. This research provides insights into the molecular interactions and stability of these compounds (Kala et al., 2016).
Targeting Breast Cancer Cell Lines : Lead derivatives of 2-cyclohexyl-N-[(Z)-(3-methoxyphenyl/3-hydroxyphenyl) methylidene]hydrazinecarbothioamides have been synthesized and evaluated against the HER-2 overexpressed breast cancer cell line SKBr-3. This demonstrates their potential in the development of cancer therapeutics (Bhat et al., 2015).
Intermediate for Azo Disperse Dyes : N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate related to the methanimidamide class, is important in the production of azo disperse dyes. Research on its green synthesis through catalytic hydrogenation highlights its role in the dye industry (Zhang, 2008).
Antibacterial Activity : Synthesis of compounds related to methanimidamide has shown significant antibacterial activity against various bacterial strains. This indicates their potential in the development of new antibacterial agents (Osarumwense, 2022).
Properties
Molecular Formula |
C16H16N2O2 |
---|---|
Molecular Weight |
268.31 g/mol |
IUPAC Name |
N'-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methylidene]methanimidamide |
InChI |
InChI=1S/C16H16N2O2/c1-19-15-7-3-5-13(9-15)11-17-12-18-14-6-4-8-16(10-14)20-2/h3-12H,1-2H3 |
InChI Key |
CWHVUMNEZIBZFC-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C=NC=NC2=CC(=CC=C2)OC |
Canonical SMILES |
COC1=CC=CC(=C1)C=NC=NC2=CC(=CC=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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